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Compound of Interest

Compound Name: Europium-153

Cat. No.: B178974 Get Quote

For researchers, scientists, and drug development professionals utilizing isotopically enriched

materials, the precise isotopic composition is a critical parameter. This guide provides a

comparative overview of commercially available Europium-153 (¹⁵³Eu), focusing on the

assessment of its isotopic purity. We present a detailed analytical protocol for verification and

illustrative data to aid in the selection of materials for sensitive applications.

Naturally occurring europium is composed of two stable isotopes: ¹⁵¹Eu and ¹⁵³Eu, with natural

abundances of approximately 47.8% and 52.2%, respectively.[1] For applications such as the

production of the medical radioisotope Samarium-153 (¹⁵³Sm) or as a tracer in various studies,

enrichment in ¹⁵³Eu is essential.[2][3][4] This guide focuses on the products available for such

specialized needs.

Comparison of Commercially Available Europium-
153
Several suppliers offer enriched ¹⁵³Eu, typically in the form of europium oxide (Eu₂O₃). While

obtaining detailed Certificates of Analysis (CoA) with precise isotopic purity often requires a

direct inquiry or purchase, the advertised enrichment levels provide a preliminary basis for

comparison. The following table summarizes the offerings from key suppliers.

Disclaimer: The isotopic purity data in the table below is representative and based on

advertised enrichment levels. For precise isotopic composition, it is imperative to consult the

supplier-provided Certificate of Analysis for the specific lot.
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Supplier Product Name Chemical Form
Advertised ¹⁵³Eu
Enrichment (atom
%)

National Isotope

Development Center

(NIDC)

Europium-153
Oxide, Chloride, Metal

Solid, Nitrate
≥ 98%[5][6]

Trace Sciences

International
Europium-153 Oxide > 99%[3]

BuyIsotope.com

(Neonest AB)
Europium-153 Isotope Oxide (Eu₂O₃)

Enrichment levels

available upon

request[4]

Experimental Protocol for Isotopic Purity
Assessment
The determination of high-precision isotopic ratios for rare earth elements like europium is

predominantly accomplished using Multi-Collector Inductively Coupled Plasma Mass

Spectrometry (MC-ICP-MS).[2] This technique offers the high precision required to verify the

isotopic purity of enriched materials.

Objective:
To accurately determine the isotopic abundance of ¹⁵³Eu and ¹⁵¹Eu in an enriched europium

sample.

Materials and Reagents:
Enriched Europium-153 sample (e.g., Eu₂O₃)

High-purity nitric acid (HNO₃)

18 MΩ·cm deionized water

Samarium (Sm) standard solution (for mass bias correction)
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Certified Europium isotopic standard (e.g., NIST SRM) for validation

Class A volumetric flasks and pipettes

Clean laboratory ware

Instrumentation:
Multi-Collector Inductively Coupled Plasma Mass Spectrometer (MC-ICP-MS)

Procedure:
Sample Preparation:

Accurately weigh a small amount of the Europium-153 oxide powder using a

microbalance.

Dissolve the sample in a minimal amount of high-purity nitric acid. Gentle heating may be

applied to facilitate dissolution.

Quantitatively transfer the dissolved sample to a volumetric flask and dilute to a known

volume with deionized water to achieve a suitable concentration for MC-ICP-MS analysis

(typically in the parts-per-billion range).

Instrumental Analysis:

Aspirate the prepared sample solution into the MC-ICP-MS.

Measure the ion beam intensities for ¹⁵¹Eu and ¹⁵³Eu simultaneously using the multiple

collectors.

To correct for instrumental mass bias, which can affect the accuracy of the isotopic ratio, a

samarium (Sm) standard can be added to the sample.[2] The known isotopic ratios of

samarium are used to calculate a correction factor that is then applied to the measured

europium isotopic ratio.

Alternatively, the sample-standard bracketing technique can be employed, where the

sample is measured between two measurements of a certified isotopic standard.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b178974?utm_src=pdf-body
https://www.spectroscopyonline.com/view/advancements-in-measuring-europium-isotopic-composition-revealed
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis:

Calculate the raw ¹⁵³Eu/¹⁵¹Eu ratio from the measured ion beam intensities.

Apply the mass bias correction using the chosen method (samarium doping or sample-

standard bracketing).

Calculate the atom percent of ¹⁵³Eu using the corrected isotopic ratio.

The isotopic purity is reported as the atom percent of ¹⁵³Eu.

Visualizing the Analytical Workflow
The following diagram illustrates the key steps in the experimental workflow for assessing the

isotopic purity of Europium-153.
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Caption: Workflow for ¹⁵³Eu isotopic purity analysis.
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Conclusion
The selection of a commercially available enriched Europium-153 product requires careful

consideration of the supplier's stated enrichment and, most importantly, the detailed isotopic

composition provided in the Certificate of Analysis. For applications demanding the highest

isotopic purity, independent verification using a robust analytical technique such as MC-ICP-MS

is recommended. The protocol outlined in this guide provides a framework for researchers to

perform such verification, ensuring the quality and suitability of the material for their specific

research needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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